5-Fluoroindole-3-carboxaldehyde

• IUPAC Name: 5-fluoro-1H-indole-3-carbaldehyde
• InChI: InChI=1S/C9H6FNO/c10-7-1-2-9-8(3-7)6(5-12)4-11-9/h1-5,11H
• InChI Key: YUAJKGBLPVLADK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)C(=CN2)C=O
• Molecular Formula: C9H6FNO
• DSSTOX Substance ID: DTXSID10293320
• Molecular Weight: 163.15 g/mol
• CAS RN: 2338-71-8

Description

5-Fluoroindole-3-carboxaldehyde (5-FICA) is an important and versatile intermediate in organic synthesis. It is used in the synthesis of many compounds, including pharmaceuticals, agrochemicals, and dyes. 5-FICA is also used in the preparation of various fluorescent dyes, fluorescent proteins, and fluorescent labels. It is an important building block for the synthesis of indole derivatives and has been used in the synthesis of many biologically active compounds.

Scientific Research Applications

• Electrochemical Charge Storage Materials :

  • Fluoro-substituted conjugated polyindole, derived from 5-Fluoroindole, shows promise as a material for supercapacitors. These materials exhibit high specific capacitance, good cycling stability, and slow self-discharge behavior, making them superior to other polymers for this application (Wang et al., 2019).

• Anticancer and Antiviral Effects :

  • Research has demonstrated the effectiveness of 5'-carboxaldehyde derivatives (related to 5-Fluoroindole-3-carboxaldehyde) as inhibitors of S-adenosyl-L-homocysteine hydrolase, a key enzyme. These compounds have shown potential in cancer treatment and possess antiviral properties (Wnuk et al., 1997).

• Inactivation of S-adenosyl-L-homocysteine Hydrolase :

  • Adenosine-5'-carboxaldehyde, a related compound, has been identified as a potent inhibitor of S-adenosyl-L-homocysteine hydrolase, which is significant in medicinal chemistry and pharmacology (Liu et al., 1993).

• Polymerization and Material Properties :

  • Poly(5-fluoroindole) films synthesized through electrochemical polymerization exhibit good electrochemical behavior and thermal stability. These films are promising for applications
  in light emission and electronics, as they show efficient blue-light emission and can be used in various optoelectronic devices .

• Analytical Chemistry Applications :

  • 5-Fluoroindole derivatives have been utilized in the development of fluorogenic reagents for high-sensitivity chromatographic measurements of primary amines. These reagents allow for the detection of amines at very low concentrations, proving useful in environmental and food analysis (Zhang et al., 2008).

• Fluorescence Studies in Biochemistry :

  • Fluorinated indole derivatives are used in fluorescence studies to understand biochemical processes. For instance, 5-hydroxyindoleacetic acid, a related compound, has been studied using fluorometric methods for its presence in human urine and cerebrospinal fluid, providing insights into serotonin metabolism (Korf & Valkenburgh-Sikkema, 1969).

• Mechanisms of Action in Biochemical Pathways :

  • Compounds derived from this compound have been studied for their role in biochemical pathways, such as the inhibition of enzymes like S-adenosyl-L-homocysteine hydrolase. This has implications in understanding and potentially treating diseases related to enzyme dysfunction (Yuan et al., 1993).

Safety and Hazards

5-Fluoroindole-3-carboxaldehyde may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and avoid contact with skin and eyes. Personal protective equipment including dust mask type N95 (US), Eyeshields, Gloves are recommended.

Mechanism of Action

Target of Action

5-Fluoro-1H-indole-3-carbaldehyde, also known as 5-Fluoroindole-3-carboxaldehyde or 1H-Indole-3-carboxaldehyde, 5-fluoro-, is a derivative of indole . Indole derivatives are known to bind with high affinity to multiple receptors, making them useful in the development of new therapeutic derivatives . .

Mode of Action

Indole derivatives are known to interact with their targets, leading to various biological activities such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

Indole derivatives are known to affect various biochemical pathways due to their broad-spectrum biological activities .

Result of Action

Indole derivatives are known to have diverse biological activities, suggesting that they can lead to various molecular and cellular effects .